5-MAPDB (hydrochloride)
Overview
Description
5-MAPDB is an entactogen belonging to the amphetamine and the phenethylamine classes. It is structurally related to MDMA and the MDA analog, 5-APDB. While the biological activity of 5-MAPDB is not known, 5-APDB has been shown to inhibit serotonin, dopamine, and norepinephrine reuptake and generalizes closely to the non-stimulant MDMA analogs, MBDB, and MMAI in drug discrimination studies. This product is intended for forensic and research purposes.
Scientific Research Applications
Analytical Properties and Identification
5-MAPDB, or 5-(2-methylaminopropyl)-2,3-dihydrobenzofuran, has been studied for its analytical properties. In a study by (Liu et al., 2017), they report on the identification of 5-MAPDB among other derivatives using liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-QTOF-MS), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance spectroscopy (NMR). This was the first report on the analytical properties of these compounds.
Cross-Reactivity in Immunoassays
Another study by (Gomila et al., 2017) explored the cross-reactivity of benzofurans, including 5-MAPDB, with immunoassays screening tests for amphetamines and ecstasy in urine samples. This research is significant in understanding how 5-MAPDB and similar compounds interact with commonly used drug tests.
Fluorescence Quenching and Drug Detection
In the realm of drug detection, research by (He et al., 2011) has shown the use of polyfluorenes for the detection of Methamphetamine Hydrochloride, which is structurally related to 5-MAPDB. Their work demonstrates the potential for using chemical interactions to identify and quantify the presence of drugs like 5-MAPDB.
Photoluminescence and Electrical Resistance Studies
Another interesting application of related compounds is in the study of pressure-induced phase transformation and visible light response in materials like MAPbBr3, as discussed by (Wang et al., 2015). Though not directly about 5-MAPDB, this research provides insights into how structural analogs can be used in material sciences.
Metabolic Pathways and Analysis
The metabolic pathways and analysis of benzofuran analogues, including 5-MAPB and 5-MAPDB, have been studied by (Welter et al., 2015). This research is crucial for understanding how these compounds are processed in biological systems, which can have implications for both medical and forensic applications.
properties
Product Name |
5-MAPDB (hydrochloride) |
|---|---|
Molecular Formula |
C12H17NO · HCl |
Molecular Weight |
227.7 |
InChI |
InChI=1S/C12H17NO.ClH/c1-9(13-2)7-10-3-4-12-11(8-10)5-6-14-12;/h3-4,8-9,13H,5-7H2,1-2H3;1H |
InChI Key |
SNKQJPXBUWUICI-UHFFFAOYSA-N |
SMILES |
CC(NC)CC1=CC(CCO2)=C2C=C1.Cl |
synonyms |
1-(2,3-dihydrobenzofuran-5-yl)-N-methylpropan-2-amine, monohydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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